Cas no 2229171-03-1 (2-(3-bromo-4,5-dimethoxyphenyl)propanal)

• Product Name: 2-(3-bromo-4,5-dimethoxyphenyl)propanal
• CAS No: 2229171-03-1
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6139128
• PubChem ID: 165777919
• Update Time: 2025-06-12

2-(3-bromo-4,5-dimethoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4,5-dimethoxyphenyl)propanal
• 2229171-03-1
• EN300-1925735

• Inchi： 1S/C11H13BrO3/c1-7(6-13)8-4-9(12)11(15-3)10(5-8)14-2/h4-7H,1-3H3
• InChI Key： QUDDNPKULUHUFX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C=O)C)OC)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(3-bromo-4,5-dimethoxyphenyl)propanal

Professional Introduction to 2-(3-bromo-4,5-dimethoxyphenyl)propanal (CAS No. 2229171-03-1)

2-(3-bromo-4,5-dimethoxyphenyl)propanal, a compound with the chemical identifier CAS No. 2229171-03-1, is a versatile molecule that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This aldehyde derivative, characterized by its aromatic ring substituted with bromine and methoxy groups, exhibits unique structural and functional properties that make it a valuable intermediate in the development of various chemical entities.

The molecular structure of 2-(3-bromo-4,5-dimethoxyphenyl)propanal consists of a benzene ring adorned with three substituents: a bromine atom at the 3-position and two methoxy groups at the 4- and 5-positions. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly influential in its reactivity and potential applications. The presence of the aldehyde functional group at the 2-position further enhances its utility as a building block in synthetic chemistry.

In recent years, the compound has been extensively studied for its role in medicinal chemistry. Its aromatic core serves as a scaffold for designing novel bioactive molecules. The bromine substituent, in particular, is a key feature that facilitates various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. These reactions are widely employed in the synthesis of pharmacophores found in numerous therapeutic agents.

One of the most compelling aspects of 2-(3-bromo-4,5-dimethoxyphenyl)propanal is its application in the development of small-molecule drugs. Researchers have leveraged its structural features to create derivatives with potential therapeutic effects. For instance, studies have demonstrated its utility in generating compounds that exhibit inhibitory activity against specific enzymes and receptors. Such findings highlight its significance as a precursor in drug discovery initiatives aimed at addressing various diseases.

The methoxy groups on the benzene ring contribute to the lipophilicity and solubility profile of the compound, making it an attractive candidate for formulation into drug delivery systems. Additionally, the aldehyde group can undergo condensation reactions with amino compounds to form Schiff bases, which have been explored for their antimicrobial and anti-inflammatory properties. These derivatives often serve as lead compounds for further optimization.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-bromo-4,5-dimethoxyphenyl)propanal's reactivity and potential applications. Molecular modeling studies have predicted its interaction with biological targets, providing insights into how it might be modified to improve binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug design pipelines.

The synthesis of CAS No. 2229171-03-1 has also seen significant progress. Improved synthetic methodologies have been developed to achieve higher yields and purities, making it more accessible for research purposes. These advancements are crucial for enabling broader exploration of its applications in pharmaceuticals and materials science.

In conclusion, 2-(3-bromo-4,5-dimethoxyphenyl)propanal represents a promising compound with diverse applications in chemical synthesis and drug development. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.